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Compound of Interest

Compound Name:
2-Bromo-5-

(trifluoromethyl)benzonitrile

Cat. No.: B072685 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-(trifluoromethyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-5-(trifluoromethyl)benzonitrile (CAS No: 1483-55-2). Adherence to these procedures

is critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-5-(trifluoromethyl)benzonitrile is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

Harmful if swallowed, in contact with skin, or if inhaled[2][3][4]
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The following table summarizes the mandatory personal protective equipment (PPE) required

when handling this chemical.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for their

resistance to a wide range of

chemicals, including solvents,

oils, and hazardous materials.

[5][6][7] Ensure gloves are

inspected before use and

replaced immediately if

contaminated or damaged.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[8]

[9][10] A face shield may be

required for splash hazards.

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn and buttoned to protect

from incidental contact. For

larger quantities or splash

potential, a chemical-resistant

apron or suit may be

necessary.[8][9]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

To be used if ventilation is

inadequate or if dusts/aerosols

are generated.[8][9][10] Work

in a well-ventilated area,

preferably a chemical fume

hood.[1][8]

Operational Plan: Step-by-Step Handling Procedure
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1. Engineering Controls and Preparation:

Always handle 2-Bromo-5-(trifluoromethyl)benzonitrile in a well-ventilated area, such as a

certified chemical fume hood.[1][8]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[8][9][10]

Before starting work, ensure all necessary PPE is available and in good condition.

2. Handling the Chemical:

Avoid all personal contact, including inhalation of dust or fumes.[2]

Wear the appropriate PPE as detailed in the table above.

Avoid generating dust.[2] Use dry clean-up procedures if solids are spilled.[2]

When not in use, keep the container tightly closed and stored in a cool, dry, and well-

ventilated place.[1][2][8]

Do not eat, drink, or smoke in the work area.[2][8]

Wash hands thoroughly with soap and water after handling.[1][2][8]

3. Experimental Workflow Diagram:
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Caption: Workflow for Safe Handling of 2-Bromo-5-(trifluoromethyl)benzonitrile.
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Emergency Procedures
In case of skin contact: Immediately flush the skin with plenty of running water for at least 15

minutes while removing contaminated clothing.[1] Seek medical attention if irritation persists.

[1]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][11] Remove contact lenses if

present and easy to do.[1] Seek immediate medical attention.[1]

In case of inhalation: Move the person to fresh air.[1] If not breathing, give artificial

respiration.[1] If breathing is difficult, give oxygen.[1] Seek medical attention.[1]

In case of ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]

In case of a spill: Evacuate the area.[2] Remove all sources of ignition.[1] For minor spills,

absorb with an inert material and place in a suitable disposal container.[1] For major spills,

contact your institution's environmental health and safety department.[11]

Disposal Plan
Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1]

The product should be disposed of as hazardous waste.[2] Contact a licensed professional

waste disposal service to dispose of this material.[1]

Do not allow the product to enter drains or waterways.[1]

Contaminated packaging should be treated as the product itself.[12]

Logical Relationship Diagram for Disposal:
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Caption: Waste Disposal Workflow for 2-Bromo-5-(trifluoromethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. fishersci.com [fishersci.com]

4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

5. glovesnstuff.com [glovesnstuff.com]

6. Nitrile Gloves: Advancing PPE and Industrial Hand Safety | Industrial Solutions MEF
[industrialsolution.ae]

7. Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens - PPS Gloves
[ppsgloves.com]

8. fishersci.com [fishersci.com]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b072685?utm_src=pdf-body-img
https://www.benchchem.com/product/b072685?utm_src=pdf-body
https://www.benchchem.com/product/b072685?utm_src=pdf-custom-synthesis
https://aksci.com/sds/R205_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC10515_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1959103&productDescription=2-BRMO-5-TRIFLROMETHL+P+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F037433_en.pdf
https://www.glovesnstuff.com/safety-work-gloves/Industry/nitrile-gloves-for-chemical-handling
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://www.industrialsolution.ae/home-news-block-contents/nitrile-gloves-advancing-ppe-and-industrial-hand-safety-industrial-solutions-mef
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://ppsgloves.com/nitrile-gloves-reliable-protection-against-chemicals-and-pathogens/
https://www.fishersci.com/store/msds?partNumber=AAH6162803&productDescription=2-BRMO-5-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA16113&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2016303&productDescription=2-FLRO-5-%28TRIFLROMETHL%29BENZ+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

12. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-5-
(trifluoromethyl)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072685#personal-protective-equipment-for-handling-
2-bromo-5-trifluoromethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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